Cas no 1126-00-7 (1-Phenylpyrazole)

1-Phenylpyrazole structure
1-Phenylpyrazole structure
Product Name:1-Phenylpyrazole
CAS No:1126-00-7
MF:C9H8N2
MW:144.173221588135
MDL:MFCD00003112
CID:40853
PubChem ID:70769
Update Time:2025-04-18

1-Phenylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-1H-pyrazole
    • 1-Phenylpyrazole
    • N-Phenylpyrazole
    • 1H-Pyrazole, 1-phenyl-
    • Pyrazole, 1-phenyl-
    • 1-PHENYLPYRAZOL
    • WITMXBRCQWOZPX-UHFFFAOYSA-N
    • N-phenyl pyrazole
    • 1-phenyl-pyrazole
    • 1-phenyl pyrazole
    • NSC65588
    • l-phenyl-1h-pyrazole
    • 1-phenyl-1h-pyrazol
    • PubChem13276
    • akos b030594
    • NCIOpen2_000027
    • KSC175I5H
    • ARONIS24130
    • STK400140
    • BDBM50078821
    • SBB036147
    • AKO
    • Z188745060
    • FT-0633373
    • A15130
    • BCP21822
    • InChI=1/C9H8N2/c1-2-5-9(6-3-1)11-8-4-7-10-11/h1-8
    • CHEMBL316415
    • EINECS 214-415-1
    • 1-Phenylpyrazole, 97%
    • SCHEMBL27250
    • NS00015749
    • AC-20751
    • CS-0076023
    • NSC 65588
    • J-505096
    • SD5GA7KV5R
    • 1-Phenyl-1H-pyrazole pound>>N-Phenylpyrazole
    • MFCD00003112
    • AKOS000314036
    • EN300-24353
    • UNII-SD5GA7KV5R
    • CHEBI:38879
    • DTXSID30150108
    • F0001-0274
    • AMY11895
    • AS-34994
    • P1868
    • Q27118012
    • AB00291
    • NSC-65588
    • SY008038
    • 1126-00-7
    • 1H-Pyrazole
    • DTXCID7072599
    • 214-415-1
    • MDL: MFCD00003112
    • Inchi: 1S/C9H8N2/c1-2-5-9(6-3-1)11-8-4-7-10-11/h1-8H
    • InChI Key: WITMXBRCQWOZPX-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C1C=CC=CC=1
    • BRN: 2594

Computed Properties

  • Exact Mass: 144.06900
  • Monoisotopic Mass: 144.068748264 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 144.17
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: liquid
  • Density: 1.091 g/mL at 25 °C(lit.)
  • Melting Point: 11°C(lit.)
  • Boiling Point: 141-142 °C/30 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.596(lit.)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 17.82000
  • LogP: 1.87230
  • λmax: 255(EtOH)(lit.)
  • Solubility: Not determined

1-Phenylpyrazole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S37/39-S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

1-Phenylpyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Phenylpyrazole Pricemore >>

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1-Phenylpyrazole Production Method

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